2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-[2-(2-chloro-4-nitroanilino)ethyl]acetamide
• InChI: InChI=1S/C21H26ClN5O3/c22-19-14-18(27(29)30)6-7-20(19)23-8-9-24-21(28)16-26-12-10-25(11-13-26)15-17-4-2-1-3-5-17/h1-7,14,23H,8-13,15-16H2,(H,24,28)
• InChI Key: TVSKXLGXGJDVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)NCCNC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C21H26ClN5O3
• Molecular Weight: 431.9 g/mol

Description

2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide, also known as BZAET, is a chemical compound that has been extensively studied for its potential applications in scientific research. BZAET is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide's mechanism of action is not fully understood, but it is believed to interact with various neurotransmitter systems in the brain, including the serotonin and dopamine systems. It has also been shown to modulate the activity of GABA receptors, which are involved in regulating neuronal excitability.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, antidepressant, anxiolytic, anti-inflammatory, and immunomodulatory effects. It has also been shown to modulate the activity of various enzymes and receptors, including GABA receptors and monoamine oxidase.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide in lab experiments is its ability to exhibit a range of biochemical and physiological effects, making it a potential candidate for use in a variety of research fields. However, one limitation of using 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide is its potential toxicity, which must be carefully monitored in any experiments involving its use.

Future Directions

There are several potential future directions for research involving 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide. One area of interest is its potential use in the treatment of neurological disorders, such as epilepsy and depression. Additionally, further research is needed to fully understand 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide's mechanism of action and its interactions with various biological targets. Finally, the potential toxicity of 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide must be further explored in order to ensure its safety for use in lab experiments.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide has been used in a variety of scientific research studies due to its ability to interact with various biological targets. It has been shown to exhibit anticonvulsant, antidepressant, and anxiolytic effects, making it a potential candidate for the treatment of neurological disorders. Additionally, 2-(4-benzyl-1-piperazinyl)-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}acetamide has been shown to exhibit anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of inflammatory diseases.